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Compound Name: 2-Bromo-4-ethylpyridine

Cat. No.: B014437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the primary synthetic pathway for 2-Bromo-4-
ethylpyridine, a crucial building block in the development of novel pharmaceutical and

agrochemical compounds. The strategic importance of this molecule lies in the versatile

reactivity of the bromine substituent, which facilitates a variety of cross-coupling reactions for

the construction of complex molecular architectures.[1] This document provides a

comprehensive overview of the key intermediates, detailed experimental protocols, and

quantitative data to support researchers in the field of chemical synthesis and drug

development.

Primary Synthetic Pathway: The Sandmeyer-Type
Reaction
The most direct and well-established method for the synthesis of 2-Bromo-4-ethylpyridine
proceeds via a Sandmeyer-type reaction. This pathway commences with the readily available

starting material, 2-Amino-4-ethylpyridine. The synthesis involves the diazotization of the

primary amino group, followed by a displacement reaction with a bromide ion to yield the final

product.

Key Intermediates
The central intermediate in this synthetic route is the 2-Amino-4-ethylpyridinium diazonium salt.

This transient species is generated in situ and immediately consumed in the subsequent
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bromination step.

2-Amino-4-ethylpyridine 2-Amino-4-ethylpyridinium
diazonium salt

  NaNO₂, HBr
(Diazotization) 2-Bromo-4-ethylpyridine

  CuBr
(Sandmeyer Reaction)

Synthesis of 4-Ethylpyridine-N-oxide

Conversion to 2-Bromo-4-ethylpyridine

4-Ethylpyridine 4-Ethylpyridine-N-oxide  m-CPBA or H₂O₂

4-Ethylpyridine-N-oxide 2-Bromo-4-ethylpyridine

  Brominating Agent
(e.g., POBr₃)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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